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Compound of Interest

Compound Name: Dimethoxymethanamine

Cat. No.: B3180651

Dimethoxymethanamine, also known as N,N-dimethylformamide dimethyl acetal, is a highly
flammable and hazardous chemical that requires strict adherence to safety and disposal
protocols. This guide provides essential information for researchers, scientists, and drug
development professionals on its proper handling and disposal to ensure a safe laboratory
environment.

Immediate Safety and Handling Precautions

Before handling dimethoxymethanamine, it is crucial to be aware of its potential hazards. It is
a highly flammable liquid and vapor that can cause serious eye damage, skin irritation, and
may lead to an allergic skin reaction.[1][2][3] Inhalation of its vapors can also be harmful.[1][2]

Personal Protective Equipment (PPE): To mitigate risks, the following PPE must be worn:
o Eye Protection: Tightly fitting safety goggles are essential.[4]

e Hand Protection: Chemical-resistant gloves, such as nitrile, neoprene, or butyl rubber, should
be used.[5][6] Always inspect gloves for integrity before use.

» Body Protection: A flame-retardant and antistatic lab coat or protective clothing is necessary.

[1]

» Respiratory Protection: Work should be conducted in a well-ventilated area or a certified
laboratory chemical fume hood.[2][6] If there is a risk of inhalation, a respirator with an
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appropriate filter (e.g., type ABEK) should be used.[1]
Handling and Storage:
o Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][2]
e Use only non-sparking tools and explosion-proof electrical equipment.[1][7]
» Ground and bond containers during transfer to prevent static discharge.[1][2]

» Store in a cool, dry, and well-ventilated area in a tightly sealed, original container.[2][5][8] The
compound is sensitive to moisture.[1][2]

Spill and Emergency Procedures

In the event of a spill or accidental release, immediate and appropriate action is critical to
prevent harm to personnel and the environment.

Small Spills: For a small spill that can be cleaned up in under 10 minutes by trained personnel,
follow these steps:

e Ensure the area is well-ventilated.

» Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
dry earth, sand, or vermiculite.[5][9]

e Collect the absorbed material into a suitable, sealable container for hazardous waste
disposal.[6]

Large Spills: In the case of a large spill:
e Immediately evacuate the area and secure it to prevent entry.[2][6]
o Ifitis safe to do so, remove all sources of ignition.[2]

o Contact your institution's Environmental Health and Safety (EHS) office or emergency
response team for assistance.[6]
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek immediate medical attention.[2][5]

Skin Contact: Take off all contaminated clothing immediately and rinse the affected skin with
water.[2] If skin irritation or a rash occurs, get medical advice.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician.[2]
[10]

Proper Disposal Procedures

Dimethoxymethanamine and its containers must be disposed of as hazardous waste in
accordance with all applicable federal, state, and local regulations.[1][2] Do not dispose of this
chemical down the drain or in regular trash.[11][12]

Waste Collection and Segregation:

Chemical Waste: Unused or surplus dimethoxymethanamine should be collected in its
original container or a compatible, properly labeled waste container.[1][2] Do not mix it with
other waste streams.[1][2] Chemical wastes should be segregated by compatibility groups.
For example, amines should be stored separately from acids and oxidizers.[13]

Contaminated Materials: Any materials used to clean up spills, such as absorbent pads or
contaminated PPE, must also be collected and disposed of as hazardous waste.[6]

Empty Containers: Containers that have held dimethoxymethanamine should be managed
as hazardous waste. To be considered non-hazardous for disposal, an empty container that
held an acute hazardous waste must be triple-rinsed with a solvent capable of removing the
residue. The rinsate must be collected and disposed of as hazardous waste.[12]

Disposal Workflow Diagram
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Handling Dimethoxymethanamine

l

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Potential \ Routine
Accident Use

Generate Waste:
mall - Unused Chemical
- Contaminated Materials

Small Spill Procedure:
1. Absorb with inert material
2. Collect in sealed container

Large Spill Procedure:
1. Evacuate area
2. Notify EHS

Containerize Waste:
- Use original or compatible container
- Label clearly as 'Hazardous Waste'

'

Segregate Waste:
Store separately from
incompatible materials (e.g., acids)

Dispose via Approved Facility:
- Contact EHS for pickup
- Offer to licensed disposal company

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for dimethoxymethanamine.
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Quantitative Data Summary

Property Value Reference
Flash Point 7°C/44.6 °F [14]
Boiling Point 102 -104 °C/215.6 -219.2 °F [14]
Autoignition Temperature 155 °C /311 °F [14]
Specific Gravity 0.890 [14]

By following these procedures, laboratory professionals can handle and dispose of
dimethoxymethanamine safely, minimizing risks to themselves, their colleagues, and the
environment. Always consult your institution's specific chemical hygiene plan and waste
disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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